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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B15562049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of NSC23005 sodium in a research setting. As the toxicological properties of this compound

have not been fully elucidated, a precautionary approach to handling is recommended. All

procedures should be conducted in accordance with institutional and national safety

regulations.

Chemical and Physical Properties
NSC23005 sodium is a small molecule inhibitor of p18INK4C, a cyclin-dependent kinase

inhibitor. It has been shown to promote the expansion of hematopoietic stem cells (HSCs) with

an EC50 of 5.21 nM.[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15562049#bc-rfq
https://www.benchchem.com/product/b15562049/docs?utm_src=pdf-body#application-notes-and-protocols-for-nsc23005-sodium
https://www.benchchem.com/product/b15562049/docs?utm_src=pdf-body#application-notes-and-protocols-for-nsc23005-sodium
https://www.axonmedchem.com/2695-nsc-23005-sodium
https://www.selleckchem.com/products/nsc23005-sodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C13H16NNaO4S [1]

Molecular Weight 305.33 g/mol

Appearance Solid

Purity ≥98%

CAS Number 1796596-46-7

Solubility Soluble in water and DMSO

Storage (Powder) 3 years at -20°C

Storage (Solution)

1 month at -20°C, 6 months at

-80°C (sealed, away from

moisture)

Safety and Handling Guidelines
As a precautionary measure, NSC23005 sodium should be handled as a potentially hazardous

substance. Users should always consult the Safety Data Sheet (SDS) provided by the supplier

for the most current and comprehensive safety information.

Hazard Identification and Precautionary Statements
The specific hazards of NSC23005 have not been fully characterized. Based on general

principles for handling research chemicals, the following precautions are advised:
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Hazard Class Pictogram Signal Word
Hazard
Statement

Precautionary
Statement

Acute Toxicity,

Oral (Category 4)

- Assumed

GHS07 Warning
H302: Harmful if

swallowed.

P264: Wash

hands thoroughly

after handling.

P270: Do not

eat, drink or

smoke when

using this

product.

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

P330: Rinse

mouth. P501:

Dispose of

contents/contain

er to an

approved waste

disposal plant.

Skin

Corrosion/Irritatio

n (Category 2) -

Assumed

GHS07 Warning H315: Causes

skin irritation.

P280: Wear

protective

gloves.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

P332+P313: If

skin irritation

occurs: Get

medical

advice/attention.

P362: Take off
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contaminated

clothing and

wash before

reuse.

Serious Eye

Damage/Eye

Irritation

(Category 2A) -

Assumed

GHS07 Warning

H319: Causes

serious eye

irritation.

P280: Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

P337+P313: If

eye irritation

persists: Get

medical

advice/attention.

Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory

System -

Assumed

GHS07 Warning H335: May

cause respiratory

irritation.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P271: Use only

outdoors or in a

well-ventilated

area.

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.

P312: Call a

POISON
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CENTER or

doctor/physician

if you feel unwell.

P403+P233:

Store in a well-

ventilated place.

Keep container

tightly closed.

Note: The hazard classifications above are assumed as a precautionary measure in the

absence of a specific Safety Data Sheet. Always refer to the supplier-provided SDS for

definitive hazard information.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling NSC23005 sodium. This

includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: For operations that may generate dust or aerosols, use a certified

respirator.

First Aid Measures
In case of accidental exposure, follow these general first aid procedures and seek immediate

medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Experimental Protocols
The following is a general protocol for an in vitro cell-based assay using NSC23005 sodium.

This protocol should be adapted based on the specific cell line and experimental goals.

Preparation of Stock Solutions
Reconstitution of NSC23005 Sodium:

To prepare a 10 mM stock solution, dissolve 3.05 mg of NSC23005 sodium in 1 mL of

sterile DMSO or water.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store aliquots at -20°C for up to one month or at -80°C for up to six months.

Preparation of Working Solutions:

Dilute the stock solution in the appropriate cell culture medium to the desired final

concentrations.

It is recommended to perform serial dilutions to achieve a range of concentrations for

dose-response experiments.

In Vitro Cell Proliferation Assay (Example)
Cell Seeding:

Culture the desired cell line (e.g., hematopoietic stem cells) under standard conditions.

Harvest cells and perform a cell count.

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

culture medium.

Incubate the plate overnight to allow for cell attachment.

Cell Treatment:

Prepare a series of dilutions of NSC23005 sodium in culture medium at 2x the final

desired concentrations.

Remove the old medium from the wells and add 100 µL of the diluted NSC23005 sodium
solutions to the respective wells.

Include a vehicle control (e.g., DMSO or water at the same concentration as the highest

NSC23005 treatment).

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

Assessment of Cell Proliferation:
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Cell proliferation can be assessed using various methods, such as MTT, WST-1, or

CyQUANT assays.

Follow the manufacturer's instructions for the chosen assay.

Read the absorbance or fluorescence using a plate reader.

Data Analysis:

Subtract the background reading from all wells.

Normalize the data to the vehicle control.

Plot the cell viability (%) against the concentration of NSC23005 sodium.

Calculate the EC50 value using appropriate software (e.g., GraphPad Prism).

Visualizations
Signaling Pathway of NSC23005

NSC23005 p18INK4CInhibition

CDK4/6 Rb

Phosphorylation

p-Rb

E2F

Sequestration

Cell ProliferationTranscription

Click to download full resolution via product page

NSC23005 inhibits p18INK4C, leading to cell proliferation.
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Experimental Workflow for Handling NSC23005

Receiving

Storage
(-20°C)

Risk Assessment
(Consult SDS)

Wear Appropriate PPE

Weighing
(in ventilated enclosure)

Dissolution
(in fume hood)

Experimentation

Decontamination of
Work Area & Equipment

Waste Disposal
(Follow institutional guidelines)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15562049/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-nsc23005-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A general workflow for the safe handling of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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